5-bromo-N-(4-iodophenyl)pentanamide

• IUPAC Name: 5-bromo-N-(4-iodophenyl)pentanamide
• InChI: InChI=1S/C11H13BrINO/c12-8-2-1-3-11(15)14-10-6-4-9(13)5-7-10/h4-7H,1-3,8H2,(H,14,15)
• InChI Key: PRDOIIFAJQLBBD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)CCCCBr)I
• Molecular Formula: C11H13BrINO
• Molecular Weight: 382.04 g/mol

Description

5-bromo-N-(4-iodophenyl)pentanamide is a chemical compound with the molecular formula C11H13BrINO. It contains a total of 28 bonds, including 15 non-H bonds, 7 multiple bonds, 4 rotatable bonds, 1 double bond, 6 aromatic bonds, 1 six-membered ring, and 1 secondary amide (aliphatic).

Synthesis Analysis

The synthesis of 5-bromo-N-(4-iodophenyl)pentanamide and related compounds has been described in the literature. The process involves the reaction of 5-bromo-N-(4-(thiophen-3-yl)-phenyl)pentanamide with 1-(3,5-dichlorophenyl)piperazine. Another method involves the reaction of 3-aminoquinoline with 5-bromo-N-(quinolin-3-yl)pentanamide.

Molecular Structure Analysis

The molecular structure of 5-bromo-N-(4-iodophenyl)pentanamide includes a six-membered aromatic ring attached to a pentanamide chain, which also carries a bromine atom. The molecule has a total of 28 bonds, including 15 non-H bonds, 7 multiple bonds, 4 rotatable bonds, 1 double bond, 6 aromatic bonds, and 1 secondary amide (aliphatic).

Scientific Research Applications

1. X-Ray Powder Diffraction Studies

The structural analysis of compounds related to 5-bromo-N-(4-iodophenyl)pentanamide, such as 5-Chloro-N-(4-nitrophenyl)pentanamide, has been conducted using X-ray powder diffraction. This technique helps in understanding the crystal structure and properties of similar compounds (Qing Wang et al., 2015).

2. Anthelmintic Properties

Compounds structurally related to 5-bromo-N-(4-iodophenyl)pentanamide, such as N-(4-Methoxyphenyl)Pentanamide, have demonstrated anthelmintic properties against parasitic nematodes like Toxocara canis. This indicates potential therapeutic applications in treating parasitic infections (Tais C. Silva et al., 2022).

3. Electrochemical Microsensor Applications

Derivatives of 5-bromo-N-(4-iodophenyl)pentanamide have been utilized in designing electrochemical microsensors for in vivo monitoring of reactive oxygen species like hydrogen peroxide in neurological diseases such as Parkinson's disease (Yu Luo et al., 2022).

4. Stereochemical Reactions in Organic Synthesis

Research on similar compounds, like 5-bromo-4-(1',1'-dimethylethyl)pentanal, provides insight into the stereochemical outcomes of cyclization reactions in organic synthesis. This knowledge is crucial for developing new synthetic methods and compounds (A. Beckwith et al., 1992).

5. Synthesis of Radiolabeled Compounds

Similar compounds, such as [131I/123I]-2-[5-(4-iodophenyl)pentyl]oxirane-2-carboxylic acid ethyl ester, have been synthesized and radiolabeled, indicating potential use in medical imaging or as tracers in biological research (H. Abbas et al., 1991).

6. Inhibitory Properties in Medicinal Chemistry

The synthesis and anticholinergic activity of compounds similar to 5-bromo-N-(4-iodophenyl)pentanamide, like 4-(dimethylamino)-2-phenyl-2-(2-pyridyl)pentanamide, provide valuable insights into their potential as therapeutic agents (H. Oyasu et al., 1994).

7. Pharmaceutical Applications

Studies on compounds like N-(4-Fluorophenyl)-5-(4-fluorophenyl)-2-(4-hydroxybenzyl)pentanamide, which share structural similarities with 5-bromo-N-(4-iodophenyl)pentanamide, hint at possible applications in developing cholesterol absorption inhibitors, showcasing their potential in pharmaceutical research (J. Guillon et al., 2000).

Mechanism of Action

While the specific mechanism of action for 5-bromo-N-(4-iodophenyl)pentanamide is not detailed in the available literature, related compounds have been studied for their activity on dopamine D3 receptors. These compounds are potent D3 ligands with a high level of selectivity for D3 over D2.